Cas no 29984-33-6 (9-(b-D-Arabinofuranosyl)adenine 5'-monophosphate)

9-(b-D-Arabinofuranosyl)adenine 5'-monophosphate Properties

Names and Identifiers

• 9-(5-O-phosphono-β-D-arabinofuranosyl)adenine
• Vidarabine Monophosphate
• 9-beta-D-Arabinofuranosyladenine-5'-monophosphate
• 9H-Purin-6-amine,9-(5-O-phosphono-b-D-arabinofuranosyl)-
• 9-β-D-Arabinofuranosyl-adenine-5'-monophosphate
• 9-Β-D-ARABINOFURANOSYL-ADENINE-5'-MONOPHOSPHATE (ARA-AMP)
• Adenine 9-β-D-arabinofuranoside 5′-monophosphate
• adeninearabinosidemonophosphate
• Adenosin-5'-phosphat
• adenosine-5-monophosphate
• Ara-A
• ARA-AMP
• arabinosyladeninemonophosphate
• cl-808
• Vidarabine Monophasphate
• VIDARABINE PHOSPHATE
• Adenine-9-beta-D-arabinofuranoside-5'-monophosphate
• 9-(5-O-Phosphono-beta-D-arabinofuranosyl)-9H-purin-6-amine
• CS-0083442
• Vidarabine phosphate (USAN)
• 9-(b-D-Arabinofuranosyl)adenine5'-monophosphate
• 9H-Purin-6-amine, 9-(5-O-phosphono-b-D-arabinofuranosyl)-;
• Adenine arabinonucleoside 5'-phosphate
• 9-.BETA.-D-ARABINOFURANOSYLADENINE 5'-(DIHYDROGEN PHOSPHATE)
• 106XV160TZ
• 9H-Purin-6-amine, 9-(5-O-phosphono-b-D-arabinofuranosyl)-
• Arabino-AMP
• CI-808
• 9-beta-D-Arabinofuranosyladenine 5'-phosphate
• MFCD00069723
• HG1004
• Vidarabine-5'-monophosphate
• Q6607436
• 9-BETA-D-ARABINOFURANOSYL-ADENINE-5'-MONOPHOSPHATE
• D-Arabinosyladenine 5'-monophosphate
• AC-5505
• SCHEMBL144996
• A820136
• 9-(b-D-Arabinofuranosyl)adenine 5'-monophosphate
• 9H-Purin-6-amine, 9-(5-O-phosphono-.beta.-D-arabinofuranosyl)-
• DTXSID401009318
• Adenine arabinoside 5'-monophosphate
• ((2R,3S,4S,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• [(2R,3S,4S,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate
• W-202244
• NSC 127223
• Arabinosyladenine monophosphate
• UNII-106XV160TZ
• Adenine, 9-beta-D-arabinofuranosyl-, 5'-(dihydrogen phosphate)
• 9-beta-D-Arabinofuranosyladenine 5'-(dihydrogen phosphate)
• AM84913
• D06299
• NS00084024
• CHEMBL1230732
• VIDARABINE PHOSPHATE [MART.]
• Adenine, 9beta-D-arabinofuranosyl-, 5'-(dihydrogen phosphate)
• 9-(.beta.-D-Arabinofuranosyl)adenine-5'-phosphate
• 9-(5-O-Phosphono-beta-D-arabinofuranosyl)adenine
• Vidarabine 5'-monophosphate
• BCP10479
• Adenine arabinoside monophosphate
• AKOS015915213
• [(2R,3S,4S,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• HY-B0277A
• 9H-Purin-6-amine, 9-(5-O-phosphono-beta-D-arabinofuranosyl)-
• VIDARABINE PHOSPHATE [WHO-DD]
• ADENINE ARABINOSE-5'-PHOSPHATE
• 5'-Arabinosyladenine monophosphate
• NSC127223
• 9-beta-D-Arabinofuranosyladenine monophosphate
• 9-beta-D-Arabinofuranosyladenine 5'-monophosphate
• AS-70487
• {[(2R,3S,4S,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
• Adenosine arabinoside-5'-phosphate
• A5O
• Vidarabine phosphate [USAN]
• NSC-127223
• 29984-33-6
• Vidarabine (phosphate)
• araAMP
• Ara-A (phosphate);Adenine Arabinoside (phosphate);9--D-Arabinofuranosyladenine (phosphate)
• EINECS 249-990-8
• 9-beta-D-Arabinofuranosyladenine-5'-monophosphate Hydrate
• VIDARABINE PHOSPHATE (MART.)
• Monophosphate, Adenine Arabinoside
• adenine-9-beta-D-arabinofuranoside 5'-monophosphate
• Monophosphate, Vidarabine
• DTXCID901436144
• Phosphate, Vidarabine
• Ara AMP
• Monophosphate, Arabinofuranosyladenine
• Arabinofuranosyladenine Monophosphate
• +Expand

• MDL： MFCD00069723
• InChIKey： UDMBCSSLTHHNCD-UHTZMRCNSA-N
• Inchi： InChI=1S/C10H14N5O7P/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(22-10)1-21-23(18,19)20/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20)/t4-,6-,7+,10-/m1/s1
• SMILES： C([C@@H]1[C@H]([C@@H]([C@H](N2C=NC3=C(N)N=CN=C32)O1)O)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 347.06300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 4
• Monoisotopic Mass: 347.063084
• Heavy Atom Count: 23
• Complexity: 481
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 186

Experimental Properties

• LogP: -1.28180
• PSA: 195.88000
• Water Partition Coefficient: Soluble in water at 4mg/ml
• Boiling Point: 798.5±70.0 °C at 760 mmHg
• Melting Point: 213 ºC
• Flash Point: 436.7±35.7 °C
• Color/Form: White crystal powder
• Solubility: Not determined
• Density: 2.32